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Compound of Interest

Compound Name: 2-methyl Benzamideoxime

Cat. No.: B154247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 40312-14-9 IUPAC Name: N'-hydroxy-2-methylbenzenecarboximidamide

This technical guide provides a comprehensive overview of 2-methylbenzamide oxime, a

molecule of interest in medicinal chemistry and organic synthesis. This document consolidates

available data on its chemical and physical properties, outlines general experimental protocols

for its synthesis and potential biological evaluation, and discusses the broader context of its

compound class.

Chemical and Physical Properties
2-Methylbenzamide oxime is a solid organic compound with the molecular formula C₈H₁₀N₂O.

[1][2] Its chemical structure features a benzamide core with a methyl group at the ortho position

and an oxime functional group. The presence of the oxime moiety introduces the potential for

E/Z isomerism.

A summary of its key quantitative properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b154247?utm_src=pdf-interest
https://www.rsc.org/suppdata/cc/c2/c2cc32800c/c2cc32800c.pdf
https://www.researchgate.net/publication/288735677_Synthesis_and_characterization_of_some_novel_2-hydroxy-N-2-_trifluoromethyl-phenyl-benzamide_derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 150.18 g/mol [1][2]

CAS Number 40312-14-9 [1][2]

Molecular Formula C₈H₁₀N₂O [1][2]

Melting Point 144-148 °C [1]

Assay Purity ≥97% [1][2]

Synthesis and Characterization
While specific, detailed experimental protocols for the synthesis of 2-methylbenzamide oxime

are not extensively documented in peer-reviewed literature, general methods for the

preparation of benzamide oximes are well-established. These typically involve the reaction of a

corresponding benzonitrile with hydroxylamine.

General Experimental Protocol for Synthesis
A plausible synthetic route for 2-methylbenzamide oxime involves the reaction of 2-

methylbenzonitrile with hydroxylamine hydrochloride in the presence of a base.

Materials:

2-methylbenzonitrile

Hydroxylamine hydrochloride

Sodium carbonate or other suitable base

Ethanol or other suitable solvent

Procedure:

Dissolve 2-methylbenzonitrile in ethanol.

Add an aqueous solution of hydroxylamine hydrochloride and sodium carbonate.
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Reflux the mixture for several hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water).

This generalized protocol is based on established methods for the synthesis of similar

amidoxime compounds.

Characterization
The synthesized 2-methylbenzamide oxime can be characterized using a variety of

spectroscopic techniques to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

confirming the chemical structure. For similar oxime compounds, characteristic proton

signals can be observed for the aromatic and methyl protons, as well as the protons of the

oxime and amine groups.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule, such as the C=N of the oxime, the N-H of the

amine, and the O-H of the oxime.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

compound.

Potential Biological and Pharmacological
Significance
The benzamide and oxime moieties are present in a wide range of biologically active

compounds, suggesting that 2-methylbenzamide oxime could be a valuable scaffold for drug

discovery. Oxime-containing compounds have been investigated for a variety of therapeutic

applications, including as antibacterial, antifungal, anti-inflammatory, and anticancer agents.[3]

Furthermore, the benzamide structure is a common feature in many approved drugs.
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Given the lack of specific biological data for 2-methylbenzamide oxime, a logical starting point

for its evaluation would be to screen it in assays relevant to the known activities of its structural

components.

Experimental Workflow for Biological Evaluation
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Caption: A general workflow for the synthesis, characterization, and initial biological screening

of 2-methylbenzamide oxime.

Conclusion
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2-Methylbenzamide oxime is a readily synthesizable compound with a chemical structure that

suggests potential for biological activity. While specific data on this molecule is limited, this

guide provides a framework for its synthesis, characterization, and initial biological evaluation

based on established principles for related compounds. Further research into this and similar

molecules could uncover novel therapeutic agents for a variety of diseases. The detailed

protocols and structured data presented here are intended to serve as a valuable resource for

researchers in the fields of medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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